Cas no 2866335-47-7 (5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride)

• Product Name: 5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride
• CAS No: 2866335-47-7
• MF: C₅H₃BrFNO₃S
• MW: 256.049622774124
• CID: 5464449
• Update Time: 2025-08-05

5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride

• Inchi： 1S/C5H3BrFNO3S/c6-4-1-3(12(7,10)11)2-8-5(4)9/h1-2H,(H,8,9)
• InChI Key： OMWZMVCYBBFOJO-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(Br)=CC=1S(F)(=O)=O

Experimental Properties

• Density: 2.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 343.3±42.0 °C(Predicted)
• pka: 6.15±0.10(Predicted)

Additional information on 5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride

5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl Fluoride: A Comprehensive Overview

5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride, also known by its CAS registry number CAS No. 2866335-47-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the broader category of sulfonyl fluorides, which are widely studied for their unique chemical properties and potential applications in various industries. The molecule's structure is characterized by a pyridine ring system with specific substituents that contribute to its reactivity and functionality.

The synthesis of 5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for producing this compound, making it more accessible for research and industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most notable features of this compound is its role as an intermediate in the synthesis of bioactive molecules. The presence of a sulfonyl fluoride group renders it highly reactive, making it a valuable building block in drug discovery processes. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antiviral activities, opening avenues for novel therapeutic interventions.

In addition to its role in pharmaceuticals, 5-Bromo-1,6-dihydro-6-oxo-3-pyridinesulfonyl fluoride has found applications in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for use in advanced polymer systems and high-performance materials. Recent research has focused on optimizing its compatibility with various polymer matrices to enhance mechanical properties and thermal stability.

The structural elucidation of this compound has been significantly aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided detailed insights into its molecular geometry and electronic structure, which are crucial for understanding its reactivity and functional properties.

From an environmental standpoint, the degradation pathways of CAS No. 2866335-47-based compounds have been studied to assess their potential impact on ecosystems. Research indicates that under certain conditions, these compounds can undergo hydrolysis or biodegradation, reducing their persistence in the environment.

In conclusion, 5-Bromo-1,6-dihydro-related compounds like this sulfonyl fluoride continue to be a focal point in chemical research due to their versatility and potential applications across multiple disciplines. As scientific understanding deepens and technological advancements unfold, we can expect even more innovative uses for this intriguing molecule.